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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693 Get Quote

An In-depth Technical Guide to the Physical Properties of Trichloroacetyl Chloride-13C2

Introduction
Trichloroacetyl Chloride-13C2 is a stable isotope-labeled derivative of trichloroacetyl chloride,

where both carbon atoms are replaced with the ¹³C isotope. This isotopic labeling makes it a

valuable tool in various research applications, particularly in mass spectrometry and NMR

spectroscopy, for use as an internal standard or as a tracer to elucidate biochemical pathways

and reaction mechanisms.[1] This guide provides a comprehensive overview of the physical

properties of Trichloroacetyl Chloride-13C2, along with relevant experimental protocols for its

synthesis.

Physical and Chemical Properties
The physical properties of Trichloroacetyl Chloride-13C2 are primarily derived from its

unlabeled counterpart, with the main difference being its molecular weight due to the presence

of two ¹³C isotopes.
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Property Value Reference

CAS Number 165399-57-5 [1][2]

Molecular Formula ¹³C₂Cl₄O [1]

Molecular Weight 183.82 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent, strong [1][3]

Density 1.629 g/mL [1]

Boiling Point 114-116 °C [1][4]

Melting Point -57 °C (for unlabeled) [4][5]

Refractive Index n20/D 1.470 (for unlabeled) [4][5]

Solubility
Soluble in ether and alcohol;

reacts violently with water.
[3][5]

Experimental Protocols
Synthesis of Trichloroacetyl Chloride
While specific synthesis protocols for the ¹³C labeled compound are proprietary, the general

methods for producing trichloroacetyl chloride are well-established. A common industrial

method involves the chlorination of acetyl chloride or its chlorinated derivatives. The following is

a generalized protocol based on described synthesis routes.

Materials:

Dichloroacetyl chloride (or other suitable chlorinated acetyl chloride)

Gaseous chlorine

Activated charcoal (catalyst)

Nitrogen or dry air
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Reaction flask equipped with a stirrer, gas inlet, and reflux condenser

Procedure:

A reaction flask is charged with dried activated charcoal.

Dichloroacetyl chloride is carefully added to the flask.

The mixture is heated to approximately 110°C with constant stirring.

Gaseous chlorine is bubbled through the reaction mixture over several hours.

The progress of the chlorination is monitored by gas chromatography.

Upon completion of the reaction, the mixture is cooled, and any excess chlorine is removed

by purging with dry air or nitrogen.

The activated charcoal catalyst is removed by filtration to yield crude trichloroacetyl chloride.

The crude product can be further purified by distillation.

This process can be adapted for the synthesis of Trichloroacetyl Chloride-13C2 by starting

with the appropriately labeled acetyl chloride derivative.

Visualizations
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of trichloroacetyl

chloride.
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Caption: Generalized workflow for the synthesis of trichloroacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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